3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide

• IUPAC Name: (E)-3-(4-propan-2-ylphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C19H18F3NO/c1-13(2)15-9-6-14(7-10-15)8-11-18(24)23-17-5-3-4-16(12-17)19(20,21)22/h3-13H,1-2H3,(H,23,24)/b11-8+
• InChI Key: OSNGIJKYRLJQIN-DHZHZOJOSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C19H18F3NO
• Molecular Weight: 333.3 g/mol

Description

3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFA-1 and has been synthesized using various methods. The aim of

Mechanism of Action

The mechanism of action of 3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide is not fully understood. However, studies have suggested that TFA-1 exerts its anticancer activity by inhibiting the activity of tubulin, a protein that is essential for the formation of microtubules. TFA-1 has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. TFA-1 has been shown to inhibit the migration and invasion of cancer cells, which is essential for the metastasis of cancer. TFA-1 has also been shown to induce cell cycle arrest in cancer cells, which prevents the uncontrolled proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide in lab experiments is its potent anticancer activity. TFA-1 has been shown to be effective against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. However, one of the limitations of using TFA-1 in lab experiments is its limited solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide. One of the directions is the development of TFA-1 analogs with improved solubility and bioavailability. Another direction is the investigation of the mechanism of action of TFA-1, which will provide insights into its potential applications in various fields. Further studies are also needed to investigate the toxicity and pharmacokinetics of TFA-1 in vivo.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in various fields, particularly in cancer research. The synthesis of TFA-1 involves the reaction of 4-isopropylbenzaldehyde and 3-(trifluoromethyl)benzaldehyde with acryloyl chloride in the presence of a base. TFA-1 has been shown to have potent anticancer activity against various cancer cell lines and inhibits the growth of tumor xenografts in mice. Further research is needed to investigate the mechanism of action, toxicity, and pharmacokinetics of TFA-1 in vivo.

Synthesis Methods

The synthesis of 3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide involves the reaction of 4-isopropylbenzaldehyde and 3-(trifluoromethyl)benzaldehyde with acryloyl chloride in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. This method has been reported to yield TFA-1 in high purity and good yield.

Scientific Research Applications

3-(4-isopropylphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been extensively studied for its potential applications in various fields. One of the major applications of TFA-1 is in the field of cancer research. Studies have shown that TFA-1 has potent anticancer activity against various cancer cell lines, including breast, ovarian, and lung cancer cells. TFA-1 has also been shown to inhibit the growth of tumor xenografts in mice.